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Compound of Interest

Compound Name: DIQ3

Cat. No.: B12426315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DIQ3, a novel diiminoquinone analog, has demonstrated significant potential as an anti-cancer

agent, particularly in studies involving colorectal cancer cell lines. Its mechanism of action

involves the modulation of key signaling pathways, including Wnt/β-catenin, AKT, and ERK,

which are critical in cancer cell proliferation and survival. Accurate and reproducible in vitro

studies rely on the correct preparation of DIQ3 stock solutions. This document provides a

detailed protocol for the preparation, storage, and use of DIQ3 stock solutions to ensure

consistency and reliability in experimental outcomes.

Physicochemical and Biological Data
A summary of the key quantitative data for DIQ3 is provided in the table below for easy

reference.
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Property Value Source

Full Chemical Name

2-(5-Imino-5H-isoquinolino[3,4-

b]quinoxalin-7-

ylmethyl)benzonitrile

[1]

Molecular Formula C₂₃H₁₅N₅ [2]

Molecular Weight 361.40 g/mol [2]

CAS Number 2258636-02-9 [2]

Biological Activity

Inhibits cell viability and self-

renewal of colorectal cancer

cells. Downregulates Wnt/β-

catenin, AKT, and ERK

signaling pathways.

[3]

In Vitro Model
HCT116 and HT29 human

colon cancer cell lines.
[3]

Effective Concentration Range

1 - 10 µM (Significant inhibition

of cell viability observed at ≥ 4

µM in HCT116 cells).

[1][2]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Inferred from common

practices for poorly soluble

quinoline-based compounds.

Experimental Protocols
I. Preparation of a 10 mM DIQ3 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of DIQ3 in dimethyl sulfoxide

(DMSO). This high-concentration stock is ideal for long-term storage and subsequent dilution to

working concentrations for various in vitro assays.

Materials:

DIQ3 powder
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Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator (optional)

Procedure:

Pre-weighing Preparations: Before handling DIQ3, ensure you are wearing appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Work

in a chemical fume hood.

Weighing DIQ3: Accurately weigh 1 mg of DIQ3 powder using a calibrated analytical balance

and transfer it to a sterile amber microcentrifuge tube.

Calculating DMSO Volume: To prepare a 10 mM stock solution from 1 mg of DIQ3 (MW:

361.40 g/mol ), the required volume of DMSO is calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol )) Volume (L) =

0.001 g / (0.010 mol/L * 361.40 g/mol ) = 0.0002767 L Volume (µL) = 276.7 µL

Dissolving DIQ3: Add 276.7 µL of anhydrous DMSO to the microcentrifuge tube containing

the DIQ3 powder.

Ensuring Complete Dissolution: Tightly cap the tube and vortex for 1-2 minutes. Visually

inspect the solution to ensure all solid particles have dissolved. If particulates remain,

sonicate the solution in a room temperature water bath for 5-10 minutes.

Storage: Once the DIQ3 is fully dissolved, aliquot the 10 mM stock solution into smaller

volumes in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles. Store the

aliquots at -20°C or -80°C for long-term storage, protected from light.
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II. Preparation of Working Solutions
For most cell culture experiments, the 10 mM DMSO stock solution will need to be further

diluted in cell culture medium to the desired final concentration.

Procedure:

Intermediate Dilution (Optional but Recommended): To improve accuracy, it is often

beneficial to perform a serial dilution. For example, to prepare a 100 µM working solution,

first dilute the 10 mM stock 1:10 in DMSO to create a 1 mM intermediate stock.

Final Dilution: Further dilute the 10 mM or 1 mM stock solution into the appropriate cell

culture medium to achieve the final desired concentration (e.g., 1, 5, or 10 µM).

Important: To prevent precipitation of the compound (a phenomenon known as "DMSO

shock"), add the DMSO stock solution dropwise to the cell culture medium while gently

vortexing or swirling the medium.

Vehicle Control: Always prepare a vehicle control by adding the same final concentration of

DMSO to the cell culture medium as is present in the experimental conditions (typically ≤

0.5%). This control is essential to distinguish the effects of DIQ3 from any potential effects of

the solvent.
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Caption: Experimental workflow for preparing and using DIQ3 solutions.
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Caption: DIQ3 mechanism of action on key signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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